Cas no 81443-46-1 (2-4-(Bromomethyl)phenylthiophene)

• Product Name: 2-4-(Bromomethyl)phenylthiophene
• CAS No: 81443-46-1
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• MDL: MFCD06659060
• CID: 719679
• PubChem ID: 2795253
• Update Time: 2025-06-28

2-4-(Bromomethyl)phenylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[4-(bromomethyl)phenyl]-
• 2-[4-(bromomethyl)phenyl]thiophene
• 2[4-(bromomethyl)phenyl]thiophene
• 4-(2-Thienyl)benzylbromide
• 4-(thien-2-yl)benzyl bromide
• 4-(thiophen-2-yl)benzylbromide
• ZHUUJVAVOVMLCK-UHFFFAOYSA-N
• CS-0237215
• DTXSID20383600
• J-507653
• SCHEMBL1437852
• C11H9BrS
• A864551
• EN300-180166
• 2-(4-(Bromomethyl)phenyl)thiophene
• MFCD06659060
• FT-0765354
• 81443-46-1
• AKOS025395930
• SY261765
• F17489
• AS-47991
• AMY32406
• DB-004623
• 2-[4-(Bromomethyl)phenyl]thiophene 97%;4-(thien-2-yl)benzyl bromide 97%;Thiophene, 2-[4-(bromomethyl)phenyl]-
• 2-4-(Bromomethyl)phenylthiophene

• MDL： MFCD06659060
• Inchi： 1S/C11H9BrS/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7H,8H2
• InChI Key： ZHUUJVAVOVMLCK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1=CC=CS1

Computed Properties

• Exact Mass: 251.96100
• Monoisotopic Mass: 251.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.457
• Melting Point: 83-84.5
• Boiling Point: 330.5°C at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.631
• PSA: 28.24000
• LogP: 4.31000

2-4-(Bromomethyl)phenylthiophene Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(Bromomethyl)phenylthiophene

2-4-(Bromomethyl)phenylthiophene: A Comprehensive Overview

The compound with CAS No. 81443-46-1, commonly referred to as 2-4-(Bromomethyl)phenylthiophene, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The bromomethyl group attached to the phenylthiophene framework introduces interesting electronic and steric effects, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The 2-4-(Bromomethyl)phenylthiophene structure serves as a versatile building block for constructing such materials. Researchers have explored its role in enhancing the electronic properties of polymers, leading to improved performance in applications like flexible electronics and photovoltaic devices.

The synthesis of 2-4-(Bromomethyl)phenylthiophene involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The presence of the bromomethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of applications, 2-4-(Bromomethyl)phenylthiophene has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been explored in recent studies. The compound's potential as a lead molecule for developing novel therapeutic agents is currently under investigation, with preliminary results indicating its suitability for targeting specific biological pathways.

From an environmental perspective, the ecological impact of 2-4-(Bromomethyl)phenylthiophene has been a topic of interest. Studies have assessed its biodegradability and toxicity, with findings suggesting that it exhibits moderate persistence in aquatic environments. These insights are crucial for guiding its safe handling and disposal, ensuring compliance with environmental regulations.

Looking ahead, the continued exploration of 2-4-(Bromomethyl)phenylthiophene is expected to yield further advancements in both academic research and industrial applications. Its role as a key intermediate in the synthesis of complex organic molecules positions it as an essential component in modern chemical toolkits.